Cas no 2089325-32-4 (6-Iodoisoquinolin-3-amine)
6-Iodoisoquinolin-3-amine structure
Product Name:6-Iodoisoquinolin-3-amine
CAS No:2089325-32-4
MF:C9H7IN2
MW:270.069753885269
CID:5695472
PubChem ID:121231770
Update Time:2023-10-14
6-Iodoisoquinolin-3-amine Chemical and Physical Properties
Names and Identifiers
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- 2089325-32-4
- 6-Iodoisoquinolin-3-amine
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- Inchi: 1S/C9H7IN2/c10-8-2-1-6-5-12-9(11)4-7(6)3-8/h1-5H,(H2,11,12)
- InChI Key: QCLPGRAZSSSEJE-UHFFFAOYSA-N
- SMILES: IC1C=CC2C=NC(=CC=2C=1)N
Computed Properties
- Exact Mass: 269.96540g/mol
- Monoisotopic Mass: 269.96540g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 38.9Ų
6-Iodoisoquinolin-3-amine Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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